Cas no 1551591-24-2 (1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane
• CAS No: 1551591-24-2
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5284639
• Update Time: 2025-05-26

1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(4-methylpentyl)cyclopropane
• 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane

• Inchi： 1S/C10H19Br/c1-9(2)4-3-5-10(8-11)6-7-10/h9H,3-8H2,1-2H3
• InChI Key： IOMRWWITHZLDCH-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane

1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane: A Comprehensive Overview

The compound with CAS No. 1551591-24-2, commonly referred to as 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in organic chemistry due to their strained ring systems and potential applications in drug design, polymer synthesis, and materials science. The cyclopropane core of this molecule contributes to its reactivity and stability, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise control of cyclopropane derivatives, allowing researchers to explore their potential in diverse fields. For instance, the bromomethyl group attached to the cyclopropane ring in 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane introduces a site for nucleophilic substitution reactions. This feature makes the compound an ideal candidate for designing bioactive molecules or functional polymers. The 4-methylpentyl substituent further enhances the molecule's stability and solubility, which are critical factors in practical applications.

One of the most intriguing aspects of 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane is its ability to undergo ring-opening reactions under specific conditions. These reactions can lead to the formation of larger, more complex structures that retain the unique properties of the original cyclopropane moiety. Recent studies have demonstrated that such transformations can be tailored to produce materials with unprecedented mechanical or electronic properties, opening new avenues for innovation in nanotechnology and advanced materials.

In terms of synthesis, 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane can be prepared through a variety of methods, including ring-closing metathesis and alkyne cyclotrimerization. These methods leverage the inherent reactivity of alkynes and transition metal catalysts to form the strained cyclopropane ring. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The application potential of 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane extends beyond traditional organic synthesis. For example, its bromomethyl group can serve as a handle for click chemistry reactions, enabling the rapid assembly of complex molecular architectures. This capability has been exploited in drug discovery efforts, where modular synthesis is crucial for high-throughput screening campaigns.

Moreover, the cyclopropane core of this compound has been shown to exhibit interesting electronic properties that make it suitable for use in organic electronics. Recent research has highlighted its potential as a building block for π-conjugated systems, which are essential components of modern electronic devices such as OLEDs and photovoltaic cells.

In conclusion, 1-(Bromomethyl)-1-(4-methylpentyl)cyclopropane represents a versatile platform for exploring novel chemical transformations and functional materials. Its unique combination of structural features and reactivity positions it as a valuable tool in contemporary organic chemistry research.